Cas no 1261988-65-1 (Methyl 3-bromo-5-butoxybenzoate)

Methyl 3-bromo-5-butoxybenzoate is a brominated aromatic ester with a butoxy substituent, offering versatility as an intermediate in organic synthesis. Its structure combines electrophilic (bromo) and lipophilic (butoxy) functional groups, making it valuable for cross-coupling reactions, such as Suzuki or Stille couplings, to construct complex aromatic frameworks. The ester group enhances solubility in organic solvents, facilitating purification and downstream modifications. This compound is particularly useful in pharmaceutical and agrochemical research, where selective functionalization of aromatic systems is required. High purity grades ensure consistent reactivity, while its stability under standard storage conditions makes it a reliable reagent for synthetic applications.
Methyl 3-bromo-5-butoxybenzoate structure
1261988-65-1 structure
Product Name:Methyl 3-bromo-5-butoxybenzoate
CAS No:1261988-65-1
MF:C12H15BrO3
MW:287.149703264236
CID:1037892
Update Time:2025-06-07

Methyl 3-bromo-5-butoxybenzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3-bromo-5-butoxybenzoate
    • Inchi: 1S/C12H15BrO3/c1-3-4-5-16-11-7-9(12(14)15-2)6-10(13)8-11/h6-8H,3-5H2,1-2H3
    • InChI Key: IEFPUZFIOVQQRJ-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C(=O)OC)C=C(C=1)OCCCC

Computed Properties

  • Exact Mass: 286.02000
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6

Experimental Properties

  • PSA: 35.53000
  • LogP: 3.41460

Methyl 3-bromo-5-butoxybenzoate Customs Data

  • HS CODE:2918990090
  • Customs Data:

    China Customs Code:

    2918990090

    Overview:

    2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Methyl 3-bromo-5-butoxybenzoate Pricemore >>

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